BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Guide: (E)-Fluvoxamine-d3 Maleate
Disposal Procedures

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: (E)-Fluvoxamine-d3 Maleate

Cat. No.: B13715915

Executive Directive

Do not dispose of (E)-Fluvoxamine-d3 Maleate down the drain.

This compound is a halogenated Selective Serotonin Reuptake Inhibitor (SSRI). While the
deuterium isotope (

) renders it stable for mass spectrometry, it does not alter its toxicological profile or
environmental persistence. It is classified as Aquatic Chronic 1 (H410) and Eye Dam. 1 (H318).

[1]

Effective disposal requires strict segregation into Halogenated Waste streams due to the
trifluoromethyl (

) group, which generates corrosive hydrogen fluoride (HF) upon combustion. Failure to
segregate damages standard incineration scrubbers and violates EPA/RCRA and EU waste
directives.

Compound Safety & Hazard Profile

Before initiating disposal, verify the material against the following physicochemical profile to
ensure compatibility with your facility’s waste stream.
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Parameter Specification

Compound Name (E)-Fluvoxamine-d3 Maleate
Chemical Class Halogenated Aralkylketone / SSRI
CAS Number 61718-82-9 (Parent Unlabeled)

Molecular Formula

Signal Word DANGER

H302: Harmful if swallowedH318: Causes
Hazard Statements serious eye damageH410: Very toxic to aquatic

life with long lasting effects

Trifluoromethyl group (
Key Structural Hazard
): Requires "Halogenated" waste coding.[1][2][3]

Not P/U-Listed; Regulated as
RCRA Status (USA) Characteristic/Toxic or under Subpart P

(Pharmaceutical Waste).

Disposal Workflow & Decision Matrix

The following protocol utilizes a "Cradle-to-Grave" tracking approach. The specific presence of
the isotope (

) allows for inventory reconciliation but mandates that the waste be treated with the same rigor
as the active pharmaceutical ingredient (API).

Phase A: Solid Waste (Pure Standard / Expired Vials)

Applicability: Expired reference standards, spilled powder, or residue >3% of container volume.

o Containment: Place the original vial with cap tightened into a clear, sealable secondary bag
(e.g., Ziploc).

e Segregation: Deposit into the Solid Hazardous Waste drum.

e Labeling: The waste tag MUST explicitly state:
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o "Pharmaceutical Waste - Toxic"

o "Contains Halogens (Fluorine)"

o Destruction Method: High-Temperature Incineration (

) with acid gas scrubbing.

Phase B: Liquid Waste (HPLC/LC-MS Effluent)

Applicability: Mobile phases containing trace (E)-Fluvoxamine-d3.
e Solvent Compatibility Check:
o If mobile phase contains Acetonitrile/Methanol: Organic Waste.

o If mobile phase is >95% Aqueous: Aqueous Waste (Check facility rules; often must still go
to chemical waste due to API content).

e Halogen Rule: Even if the solvent is non-halogenated (e.g., Methanol), the presence of
Fluvoxamine (containing F) technically introduces halogens.

o Protocol: If the concentration of Fluvoxamine is

ppm, use the Halogenated Solvent waste stream.

o Protocol: For trace LC-MS waste (

ppm), standard Organic Solvent waste is typically acceptable, provided the total halogen
content remains below the facility's threshold (usually 1-2%).

o Neutralization:NEVER attempt to chemically neutralize or bleach this compound in the lab.
Oxidation can produce unknown fluorinated byproducts.

Phase C: Sharps & Glassware

» Triple Rinse: Vials must be triple-rinsed with a suitable solvent (Methanol).

* Rinsate Disposal: Pour rinsate into the Halogenated Organic Waste container.
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¢ Glass Disposal: Defaced, rinsed vials can be discarded in the Glass/Sharps bin (non-
hazardous), unless your local EHS requires all API vials to be incinerated (Best Practice).

Visualized Disposal Logic (DOT)

The following diagram illustrates the decision logic for segregating this specific deuterated

standard.

Waste Generation:
(E)-Fluvoxamine-d3 Maleate

Determine Physical State

Solid / Pure Substance Liquid / Solution
(Expired Vials, Spills) (HPLC Waste, Rinsate)

Concentration Check

y

Double Bag -> Solid Waste Bin
Label: "Toxic & Halogenated'

High Risk Low Risk

High Conc. (>1000 ppm) Trace (<100 ppm)
OR Halogenated Solvent in Non-Halogenated Solvent

Halogenated Waste Stream Non-Halogenated Solvent Waste
(Due to -CF3 group) (If permitted by local EHS)

High-Temp Incineration
(>1000°C)
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Figure 1: Decision matrix for the segregation of fluorinated pharmaceutical standards. Note that
both streams ultimately lead to incineration, but segregation prevents corrosion of non-
halogenated waste infrastructure.

Regulatory Compliance & Documentation
United States (RCRA)

o Waste Code: While Fluvoxamine is not P-listed or U-listed, it should be managed as
Hazardous Waste Pharmaceuticals under 40 CFR Part 266 Subpart P (for healthcare/labs).

o Characteristic Flag: If testing shows aquatic toxicity or if mixed with flammable solvents, use
codes D001 (Ignitable) or state-specific codes for toxic waste (e.g., WT02 in Massachusetts).

e Manifesting: Ensure the manifest lists "Organic Fluorine” to alert the Treatment, Storage, and
Disposal Facility (TSDF).

European Union (EWC)

o Waste Code: Assign 18 01 08* (Cytotoxic and cytostatic medicines) or 18 01 09 (Medicines
other than those mentioned in 18 01 08), depending on the specific concentration and local
interpretation of "cytotoxic" for SSRIs.

o Best Practice: Treat as 16 05 06* (Laboratory chemicals consisting of or containing
hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. pwaste.com [pwaste.com]

3. Waste Code [rcrainfo.epa.gov]

e To cite this document: BenchChem. [Operational Guide: (E)-Fluvoxamine-d3 Maleate
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13715915#e-fluvoxamine-d3-maleate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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